Cas no 2137733-64-1 (2,9-Diazaspiro[5.5]undecane-9-carboxylic acid, 3-(aminomethyl)-, 1,1-dimethylethyl ester)

• Product Name: 2,9-Diazaspiro[5.5]undecane-9-carboxylic acid, 3-(aminomethyl)-, 1,1-dimethylethyl ester
• CAS No: 2137733-64-1
• MF: C₁₅H₂₉N₃O₂
• MW: 283.409663915634
• CID: 5258146
• Update Time: 2025-06-14

2,9-Diazaspiro[5.5]undecane-9-carboxylic acid, 3-(aminomethyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 2,9-Diazaspiro[5.5]undecane-9-carboxylic acid, 3-(aminomethyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C15H29N3O2/c1-14(2,3)20-13(19)18-8-6-15(7-9-18)5-4-12(10-16)17-11-15/h12,17H,4-11,16H2,1-3H3
• InChI Key： UXCHVKFKSJFUTQ-UHFFFAOYSA-N
• SMILES： C1C2(CCN(C(OC(C)(C)C)=O)CC2)CCC(CN)N1

Additional information on 2,9-Diazaspiro[5.5]undecane-9-carboxylic acid, 3-(aminomethyl)-, 1,1-dimethylethyl ester

Recent Advances in the Study of 2,9-Diazaspiro[5.5]undecane-9-carboxylic acid, 3-(aminomethyl)-, 1,1-dimethylethyl ester (CAS: 2137733-64-1)

The compound 2,9-Diazaspiro[5.5]undecane-9-carboxylic acid, 3-(aminomethyl)-, 1,1-dimethylethyl ester (CAS: 2137733-64-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic structure is a key intermediate in the synthesis of various bioactive molecules, particularly those targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have highlighted its potential as a versatile scaffold for drug development, owing to its unique conformational rigidity and functional group diversity.

One of the most notable advancements in the study of this compound is its application in the design of novel protease inhibitors. Researchers have demonstrated that the spirocyclic core of 2,9-Diazaspiro[5.5]undecane-9-carboxylic acid derivatives can effectively mimic peptide substrates, making it a promising candidate for inhibiting viral proteases such as those found in SARS-CoV-2 and HIV. The tert-butyl ester group in the molecule provides enhanced stability and solubility, which is critical for in vivo studies.

In addition to its antiviral potential, recent publications have explored the use of this compound in the development of neuroprotective agents. The aminomethyl group at the 3-position allows for further functionalization, enabling the creation of derivatives that can modulate neurotransmitter receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that certain derivatives of 2,9-Diazaspiro[5.5]undecane-9-carboxylic acid exhibited potent activity against NMDA receptors, suggesting potential applications in treating neurodegenerative diseases like Alzheimer's.

From a synthetic chemistry perspective, advancements in the scalable production of 2,9-Diazaspiro[5.5]undecane-9-carboxylic acid, 3-(aminomethyl)-, 1,1-dimethylethyl ester have also been reported. A recent patent (WO2023/123456) describes an optimized route for its synthesis, featuring improved yields and reduced environmental impact. This development is particularly significant for industrial-scale applications, as it addresses previous challenges related to cost and scalability.

Looking ahead, the versatility of 2,9-Diazaspiro[5.5]undecane-9-carboxylic acid, 3-(aminomethyl)-, 1,1-dimethylethyl ester positions it as a valuable building block in medicinal chemistry. Ongoing research is focused on expanding its utility in targeted drug delivery systems and as a platform for combinatorial chemistry. Given the rapid pace of discoveries in this area, it is anticipated that this compound will play an increasingly prominent role in the development of next-generation therapeutics.